![molecular formula C13H12N2O3 B3129499 2-(1-nitro-2-naphthyl)acetaldehyde O-methyloxime CAS No. 339100-56-0](/img/structure/B3129499.png)
2-(1-nitro-2-naphthyl)acetaldehyde O-methyloxime
Overview
Description
“2-(1-nitro-2-naphthyl)acetaldehyde O-methyloxime” is a chemical compound with the molecular formula C13H12N2O3 . It is also known by other names such as 2-Naphthaleneacetaldehyde, 1-nitro-, O-methyloxime, and (E)-methoxy[2-(1-nitronaphthalen-2-yl)ethylidene]amine .
Physical And Chemical Properties Analysis
The molecular weight of “2-(1-nitro-2-naphthyl)acetaldehyde O-methyloxime” is 244.25 . Unfortunately, the search results did not provide further information on the physical and chemical properties of this compound.Scientific Research Applications
Synthesis and Photophysical Characterization in Organic LEDs
The research by García-López et al. (2014) discusses the synthesis of organotin compounds derived from Schiff bases, which are related to the 2-(1-nitro-2-naphthyl)acetaldehyde O-methyloxime, for use in organic light emitting diodes (OLEDs). These compounds show potential in electronic applications, particularly in display technologies due to their photophysical properties and electroluminescence capabilities (García-López et al., 2014).
Structural Analysis and Formation Study
The work of Rashidi-Ranjbar et al. (2001) involves the structural revision of the condensation product of 2-naphthol and acetaldehyde, which are closely related to the chemical . Their research, utilizing X-ray crystallography and AM1 method, offers insights into the stereochemistry and molecular structure of similar compounds (Rashidi-Ranjbar et al., 2001).
Oxidative Cyclisation and Dimerisation Studies
Supsana et al. (2001) explore the oxidation of related compounds, such as 2-hydroxynaphthaldehyde oximes. Their findings reveal interesting reactions like peri- and o-cyclisation and spiro cyclodimerisation, which are crucial in understanding the chemical behavior and potential applications of 2-(1-nitro-2-naphthyl)acetaldehyde O-methyloxime derivatives (Supsana et al., 2001).
Alkylation and Acetalization Processes
Kito et al. (1991) and Yadav & Katole (2014) present research on alkylation and acetalization processes involving compounds like 2-naphthol with glyoxal and methyl 2-napthyl ketone, respectively. These studies contribute to the understanding of chemical transformations and synthesis of value-added chemicals from similar naphthol-based compounds (Kito et al., 1991), (Yadav & Katole, 2014).
Exploring Naphthol Derivatives in Organic Synthesis
Several other studies delve into various aspects of naphthol derivatives which are structurally or functionally related to 2-(1-nitro-2-naphthyl)acetaldehyde O-methyloxime. These include Möhrle et al. (1977) on hydroxylamine-hydroxynitrone equilibria, Supsana et al. (2000) on naphtho[1,2-d]isoxazole and naphtho[1,8-de][1,2]oxazine ring systems synthesis, and Clarke et al. (1969, 1977) on substitution reactions of naphtho[2,1-b]thiophen (Möhrle et al., 1977), (Supsana et al., 2000), (Clarke et al., 1969), (Clarke et al., 1977).
Safety and Hazards
Future Directions
properties
IUPAC Name |
(E)-N-methoxy-2-(1-nitronaphthalen-2-yl)ethanimine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O3/c1-18-14-9-8-11-7-6-10-4-2-3-5-12(10)13(11)15(16)17/h2-7,9H,8H2,1H3/b14-9+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTMMXDRJZGIIMU-NTEUORMPSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CON=CCC1=C(C2=CC=CC=C2C=C1)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO/N=C/CC1=C(C2=CC=CC=C2C=C1)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-nitro-2-naphthyl)acetaldehyde O-methyloxime |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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